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Compound of Interest

Compound Name: D-glucuronic acid

Cat. No.: B3434756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-glucuronic acid, a sugar acid derived from glucose, is a pivotal molecule in numerous

biological processes. Its unique chemical structure and stereochemistry dictate its functional

roles, particularly in the detoxification of xenobiotics and endogenous compounds through a

process known as glucuronidation. This technical guide provides an in-depth exploration of the

chemical structure, stereochemistry, physicochemical properties, and biological significance of

D-glucuronic acid, with a focus on its relevance to drug development.

Chemical Structure and Stereochemistry
D-glucuronic acid is structurally analogous to D-glucose, with the key difference being the

oxidation of the carbon-6 primary alcohol group to a carboxylic acid. This structural modification

imparts distinct chemical properties and biological functions.

The stereochemistry of D-glucuronic acid is identical to that of D-glucose at chiral centers C2,

C3, C4, and C5. In aqueous solution, D-glucuronic acid exists in equilibrium between its

open-chain (aldehydo) form and its cyclic hemiacetal forms (pyranose and furanose). The

pyranose form, a six-membered ring, is the predominant and most stable conformation. The

cyclization of the open-chain form results in the formation of a new chiral center at C1, the

anomeric carbon, leading to two diastereomers: α-D-glucuronic acid and β-D-glucuronic
acid. The β-anomer is the biologically active form, particularly in glucuronidation reactions.
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Visualizing the Structure
To fully appreciate the three-dimensional arrangement of atoms, chemists employ various

projection formulas.

Fischer Projection: This two-dimensional representation illustrates the stereochemistry of the

chiral centers in the open-chain form. For D-glucuronic acid, the hydroxyl groups on C2, C4,

and C5 are on the right, while the hydroxyl group on C3 is on the left.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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